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In the landscape of organic synthesis, reagents that offer a unique combination of reactivity and
control are invaluable. 2-Oxo-2-phenylacetyl chloride, also known as benzoylformyl chloride,
stands out as a prime example of such a molecule.[1][2] Possessing two distinct electrophilic
centers—a highly reactive acyl chloride and a moderately reactive ketone—it serves as a
powerful building block for a variety of complex organic molecules. Its primary utility lies in the
efficient synthesis of a-keto esters and a-keto amides, structural motifs that are prevalent in
pharmacologically active compounds and natural products. This guide provides an in-depth
exploration of the chemical properties, reactivity, and practical applications of 2-oxo-2-
phenylacetyl chloride, tailored for researchers and professionals in chemical and
pharmaceutical development.

Core Physicochemical Properties

A thorough understanding of a reagent's physical properties is fundamental to its effective use
in a laboratory setting. These properties dictate handling, storage, and reaction setup. The key
physicochemical data for 2-oxo-2-phenylacetyl chloride are summarized below.
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Property Value Source(s)
CAS Number 25726-04-9 [1][21[3]
Molecular Formula CsHsCIO2 [11[2][3]
Molecular Weight 168.57 g/mol [2][3]
Boiling Point 264.7 £ 23.0 °C at 760 mmHg [1]

Density 1.3+0.1 g/cm3 [1]

Flash Point 109.4 +23.2 °C [1]

IUPAC Name 2-oxo-2-phenylacetyl chloride [2]

Benzoylformyl chloride,
Synonyms . [1][2]
Phenylglyoxylyl chloride

SMILES 2|1=CC=C(C=C1)C(=O)C(=O) .

Inert atmosphere, 2-8°C,
Storage _ N [4]
moisture sensitive

Synthesis: Forging the Acyl Chloride

The most direct and common method for preparing 2-oxo-2-phenylacetyl chloride is through
the chlorination of its parent carboxylic acid, phenylglyoxylic acid (also known as benzoylformic
acid). This transformation is a standard procedure in organic chemistry for converting
carboxylic acids into more reactive acyl chlorides.

The choice of chlorinating agent is critical. Reagents like thionyl chloride (SOCI2) or oxalyl
chloride ((COCI)2) are preferred over others, such as phosphorus trichloride (PCIs), for a crucial
reason: the byproducts are gaseous (SOz, HCI, CO, COz2).[5] This simplifies the purification
process immensely, as the volatile byproducts can be easily removed under reduced pressure
or with a nitrogen stream, often leaving a product of sufficient purity for subsequent reactions
without the need for distillation.
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Synthesis of 2-Oxo-2-phenylacetyl chloride

Phenylglyoxylic Acid

+ SOCI2

in inert solvent
e.g., DCM, Toluene)

2-Oxo0-2-phenylacetyl

chloride

+ SO2(g) + HCI(g)
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Caption: General synthesis route for 2-oxo-2-phenylacetyl chloride.

Chemical Reactivity: A Tale of Two Electrophiles

The synthetic power of 2-oxo-2-phenylacetyl chloride stems from the differential reactivity of
its two electrophilic carbonyl carbons. The carbon of the acyl chloride is significantly more
electrophilic and susceptible to nucleophilic attack than the ketone carbon. This is because the
chloride ion is an excellent leaving group, readily departing to form a stable CI~ anion. This
high reactivity makes the acyl chloride the primary site of reaction for most nucleophiles.

Core Mechanism: Nucleophilic Acyl Substitution

The reactions of 2-o0xo0-2-phenylacetyl chloride with a wide range of nucleophiles (e.g.,
alcohols, amines) proceed via the classic nucleophilic acyl substitution mechanism. This two-
step process involves the initial attack of the nucleophile on the acyl chloride carbonyl carbon
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to form a tetrahedral intermediate. Subsequently, this unstable intermediate collapses,
reforming the carbonyl double bond and expelling the chloride ion as the leaving group.

Mechanism: Nucleophilic Acyl Substitution

2. Collapse & Leaving

2-Oxo—2_—pheny|acetyl 1. Nucleophilic Attack= _ e etmiedhe _ Group Expulsion > a-Keto Ester/Amide
chloride + Nu-H + HCI

Click to download full resolution via product page

Caption: The two-step mechanism of nucleophilic acyl substitution.

Key Reactions and Synthetic Insights

» Reaction with Alcohols (Esterification): In the presence of an alcohol, 2-oxo0-2-phenylacetyl
chloride is smoothly converted into the corresponding a-keto ester.[6] This reaction is highly
efficient but generates hydrochloric acid (HCI) as a byproduct.

o Expert Insight: The liberated HCI can potentially catalyze side reactions or degrade acid-
sensitive functional groups. To mitigate this, a non-nucleophilic organic base, such as
pyridine or triethylamine (EtsN), is almost always included in the reaction mixture. The
base acts as an acid scavenger, neutralizing the HCI as it forms and driving the reaction to
completion. The reaction is typically performed at low temperatures (e.g., 0 °C) to control

its exothermic nature.

e Reaction with Amines (Amidation): The reaction with primary or secondary amines yields a-
keto amides, a privileged scaffold in medicinal chemistry known for its role in various

therapeutic agents, including protease inhibitors.[7]

o Expert Insight: Similar to esterification, this reaction produces HCI. Two common
strategies are employed to handle this. The first involves using two equivalents of the
amine: one acts as the nucleophile, and the second serves as the base to quench the HCI.
This is cost-effective if the amine is inexpensive. However, if the amine is valuable or
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complex, a more efficient approach is to use one equivalent of the amine and one
equivalent of an inexpensive, non-nucleophilic base like triethylamine. This preserves the
valuable starting material.

e Hydrolysis: As a highly reactive acyl chloride, 2-oxo-2-phenylacetyl chloride reacts
vigorously with water.[8] This hydrolysis reaction rapidly produces phenylglyoxylic acid and
HCI.

o Trustworthiness through Protocol Design: This inherent reactivity underscores the critical
need for anhydrous (dry) conditions in all reactions and during storage. Solvents must be
rigorously dried, and reactions should be conducted under an inert atmosphere (e.g.,
nitrogen or argon) to prevent premature decomposition of the reagent, which would lower
the yield and purity of the desired product.

Applications in Drug Discovery and Organic
Synthesis

The primary value of 2-oxo-2-phenylacetyl chloride is its ability to provide rapid access to a-
dicarbonyl compounds.

o Pharmaceutical Scaffolding: a-keto amides are recognized as important pharmacophores.
Their unique electronic and geometric properties allow them to act as transition-state mimics,
making them effective inhibitors of enzymes like cysteine and serine proteases, which are
implicated in a range of diseases.[7]

o Asymmetric Synthesis: It has been utilized as a stable complex in the asymmetric synthesis
of amines.[3]

¢ Building Block Chemistry: It serves as a versatile precursor for synthesizing more complex
molecules. The resulting a-keto esters and amides can undergo further transformations at
either the ketone or the ester/amide functionality, opening pathways to a diverse array of
chemical structures.[9][10]

Experimental Protocol: Synthesis of Ethyl 2-0x0-2-
phenylacetate
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This protocol provides a validated, step-by-step method for a typical esterification reaction.

Objective: To synthesize ethyl 2-oxo-2-phenylacetate from 2-oxo-2-phenylacetyl chloride and
ethanol.

Materials:

e 2-Oxo0-2-phenylacetyl chloride (1.0 eq)

e Anhydrous Ethanol (1.1 eq)

o Triethylamine (EtsN) (1.2 eq)

¢ Anhydrous Dichloromethane (DCM)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQOa)

» Round-bottom flask, magnetic stirrer, dropping funnel, ice bath, separatory funnel
Procedure:

o Reaction Setup: To a clean, dry round-bottom flask equipped with a magnetic stir bar and
under a nitrogen atmosphere, add 2-oxo-2-phenylacetyl chloride (1.0 eq) dissolved in
anhydrous DCM.

e Cooling: Cool the flask to 0 °C using an ice-water bath. This is crucial to moderate the
exothermic reaction and prevent side product formation.

o Reagent Addition: In a separate flask, prepare a solution of anhydrous ethanol (1.1 eq) and
triethylamine (1.2 eq) in anhydrous DCM. Transfer this solution to a dropping funnel.

o Controlled Reaction: Add the ethanol/triethylamine solution dropwise to the stirred solution of
the acyl chloride over 15-20 minutes. Maintain the temperature at 0 °C throughout the
addition. A white precipitate of triethylammonium chloride (EtsN-HCI) will form.
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Reaction Monitoring: After the addition is complete, allow the reaction to stir at O °C for 30
minutes, then warm to room temperature and stir for an additional 1-2 hours. The reaction
progress can be monitored by Thin Layer Chromatography (TLC).

Workup - Quenching: Once the reaction is complete, quench the mixture by slowly adding it
to a separatory funnel containing saturated aqueous NaHCOs solution to neutralize any
remaining acid and excess reagents.

Workup - Extraction: Extract the aqueous layer with DCM (2x). Combine the organic layers.

Workup - Washing: Wash the combined organic layers sequentially with water and then
brine. The brine wash helps to remove residual water from the organic phase.

Drying and Filtration: Dry the organic layer over anhydrous MgSOa, then filter to remove the
drying agent.

Purification: Concentrate the filtrate under reduced pressure to yield the crude product. The
crude ethyl 2-oxo-2-phenylacetate can be purified by flash column chromatography on silica
gel or by vacuum distillation to obtain the final, high-purity product.

Safety and Handling

As with all reactive acyl chlorides, proper safety precautions are paramount when handling 2-
oxo-2-phenylacetyl chloride.[11]

o Corrosive: The compound is corrosive and can cause severe burns to the skin and eyes
upon contact.[11]

e Lachrymator: It is a lachrymator, meaning it irritates the eyes and causes tearing.
» Moisture Sensitivity: It reacts with moisture in the air to release corrosive HCI| gas.[8]

« Handling: Always handle 2-oxo-2-phenylacetyl chloride in a well-ventilated chemical fume
hood.[12] Wear appropriate personal protective equipment (PPE), including a lab coat,
chemical-resistant gloves (e.g., nitrile), and safety goggles or a face shield.[13][14]

e Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area, preferably
under an inert atmosphere (nitrogen or argon), away from moisture and incompatible
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substances like alcohols, amines, and strong bases.[4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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